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Compound of Interest

Compound Name: N-Propyl-m-toluidine

Cat. No.: B116309 Get Quote

N-Propyl-m-toluidine: A Technical Overview
CAS Number: 142031-46-7

A Technical Whitepaper for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of N-Propyl-m-toluidine, a

substituted aromatic amine. Due to the limited publicly available research on this specific

compound, this guide focuses on its fundamental chemical and physical properties, a probable

synthetic route, and places it within the broader context of related toluidine compounds. The

information presented herein is intended to serve as a foundational resource for researchers

and professionals in drug development and chemical synthesis.

Chemical and Physical Properties
N-Propyl-m-toluidine, also known as 3-methyl-N-propylaniline, is an organic compound with

the chemical formula C10H15N.[1][2][3] It is a derivative of m-toluidine, where a propyl group is

attached to the nitrogen atom of the amino group. The structural and physical properties are

summarized in the table below.
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Property Value Reference

CAS Number 142031-46-7 [1][2][3]

Molecular Formula C10H15N [1][2][3]

Molecular Weight 149.23 g/mol [1][2]

IUPAC Name 3-methyl-N-propylaniline [1]

Synonyms

N-(3-methylphenyl)-N-

propylamine, N-n-propyl-m-

toluidine

[1][3]

Synthesis
While specific experimental protocols for the synthesis of N-Propyl-m-toluidine (CAS 142031-

46-7) are not readily available in the surveyed literature, a general method for the N-alkylation

of m-toluidine can be inferred from established organic chemistry principles and procedures for

analogous compounds. One such probable method is the direct alkylation of m-toluidine with a

propyl halide.

Experimental Protocol: N-Alkylation of m-Toluidine
This protocol is adapted from a general procedure for the synthesis of N-alkyl-m-toluidines and

should be considered a theoretical approach for the synthesis of N-Propyl-m-toluidine.[4]

Materials:

m-Toluidine

n-Propyl iodide (or n-propyl bromide)

Sodium carbonate or a similar weak base

Solvent (e.g., ethanol, acetonitrile)

Diethyl ether or other suitable extraction solvent

Anhydrous magnesium sulfate or sodium sulfate
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Hydrochloric acid (for purification, optional)

Sodium hydroxide (for neutralization, optional)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve m-

toluidine in a suitable solvent such as ethanol.

Add a slight excess of sodium carbonate to the solution to act as a base.

Slowly add a stoichiometric equivalent of n-propyl iodide to the reaction mixture.

Heat the mixture to reflux and maintain the temperature for several hours, monitoring the

reaction progress by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and filter to remove the

inorganic salts.

Evaporate the solvent from the filtrate under reduced pressure.

Dissolve the residue in diethyl ether and wash with water to remove any remaining salts and

unreacted base.

Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent to

yield the crude N-Propyl-m-toluidine.

Further purification can be achieved by distillation under reduced pressure or by column

chromatography.

Logical Workflow for Synthesis:
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Caption: General workflow for the synthesis of N-Propyl-m-toluidine.

Biological Activity and Potential Applications
As of the date of this document, there is a notable absence of published research detailing the

biological activity, pharmacological properties, or potential therapeutic applications of N-Propyl-
m-toluidine (CAS 142031-46-7). The broader class of toluidines encompasses compounds

with diverse applications, including in the synthesis of dyes, pesticides, and pharmaceuticals.

[5] For instance, isomers of toluidine are known precursors to various drugs and

agrochemicals.[5]
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Given its structure as a substituted aniline, N-Propyl-m-toluidine could theoretically be

investigated for a range of biological activities. However, without experimental data, any

discussion of its mechanism of action or signaling pathway involvement would be purely

speculative. Researchers interested in this compound would need to conduct initial screening

and in vitro studies to ascertain any potential biological effects.

Future Research Directions
The lack of data on N-Propyl-m-toluidine presents an opportunity for novel research. A logical

progression for investigating this compound would involve the following steps:

Proposed Research Workflow:

Chemical Foundation Biological Evaluation

Further Development

Synthesis & Purification Structural Characterization (NMR, MS) In Vitro Biological Screening Preliminary Toxicity Assessment

Mechanism of Action Studies In Vivo Efficacy & Safety

Click to download full resolution via product page

Caption: A proposed workflow for the future investigation of N-Propyl-m-toluidine.

Conclusion
N-Propyl-m-toluidine (CAS 142031-46-7) is a chemical compound for which detailed

biological and pharmacological data is currently unavailable in the public domain. This technical

guide has provided a summary of its known chemical and physical properties and outlined a

probable synthetic route. For researchers and drug development professionals, this compound

represents an unexplored area of chemical space. Future research efforts are required to

elucidate any potential biological activity and to determine if it holds any promise for therapeutic

or other applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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